4-[(E)-1-(5-BROMO-2-ETHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENYL)-1,3-OXAZOL-5(4H)-ONE

• IUPAC Name: (4E)-4-[(5-bromo-2-ethoxyphenyl)methylidene]-2-(4-methylphenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C19H16BrNO3/c1-3-23-17-9-8-15(20)10-14(17)11-16-19(22)24-18(21-16)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3/b16-11+
• InChI Key: WRQXPCXSHZQVPO-LFIBNONCSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)C
• Isomeric SMILES: CCOC1=C(C=C(C=C1)Br)/C=C/2\C(=O)OC(=N2)C3=CC=C(C=C3)C
• Molecular Formula: C19H16BrNO3
• Molecular Weight: 386.2 g/mol

Description

4-[(E)-1-(5-BROMO-2-ETHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENYL)-1,3-OXAZOL-5(4H)-ONE is a complex organic compound known for its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-1-(5-BROMO-2-ETHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENYL)-1,3-OXAZOL-5(4H)-ONE typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the condensation of 5-bromo-2-ethoxybenzaldehyde with 4-methylphenylacetic acid, followed by cyclization to form the oxazole ring. The reaction conditions often involve the use of strong acids or bases as catalysts, and the reactions are carried out under controlled temperatures to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and pH, are crucial to achieving consistent quality and efficiency. Additionally, purification techniques such as recrystallization, chromatography, and distillation are employed to isolate the desired product from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions

4-[(E)-1-(5-BROMO-2-ETHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENYL)-1,3-OXAZOL-5(4H)-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions, using reagents such as sodium methoxide or potassium cyanide.

Common Reagents and Conditions

The reactions mentioned above typically require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often need anhydrous solvents and inert atmospheres to prevent side reactions. Substitution reactions may be facilitated by the use of polar aprotic solvents and elevated temperatures.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield carboxylic acids or ketones, reduction may produce alcohols or amines, and substitution reactions can result in the formation of various substituted derivatives with different functional groups.

Scientific Research Applications

4-[(E)-1-(5-BROMO-2-ETHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENYL)-1,3-OXAZOL-5(4H)-ONE has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: It is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-[(E)-1-(5-BROMO-2-ETHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENYL)-1,3-OXAZOL-5(4H)-ONE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to antiproliferative effects. Additionally, the compound may interact with cellular signaling pathways, affecting processes such as apoptosis and cell cycle regulation.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 4-[(E)-1-(5-BROMO-2-ETHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENYL)-1,3-OXAZOL-5(4H)-ONE include:

• N’-[(E)-(5-BROMO-2-THIENYL)METHYLIDENE]-2-{[4-(4-ETHOXYPHENYL)-5-PHENYL-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETOHYDRAZIDE
• Ethanone, 2-bromo-1-(4-methoxyphenyl)-
• (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone

Uniqueness

What sets 4-[(E)-1-(5-BROMO-2-ETHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENYL)-1,3-OXAZOL-5(4H)-ONE apart from these similar compounds is its unique combination of functional groups and structural features. The presence of the oxazole ring, along with the bromine and ethoxy substituents, imparts distinct chemical reactivity and potential biological activities. This uniqueness makes it a valuable compound for various research applications and a promising candidate for further study.